molecular formula C16H25N3 B8717628 4-[4-(Piperidin-1-yl)piperidin-1-yl]benzenamine

4-[4-(Piperidin-1-yl)piperidin-1-yl]benzenamine

Cat. No.: B8717628
M. Wt: 259.39 g/mol
InChI Key: BGWCYMGSMOHUJC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-[4-(Piperidin-1-yl)piperidin-1-yl]benzenamine is a useful research compound. Its molecular formula is C16H25N3 and its molecular weight is 259.39 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C16H25N3

Molecular Weight

259.39 g/mol

IUPAC Name

4-(4-piperidin-1-ylpiperidin-1-yl)aniline

InChI

InChI=1S/C16H25N3/c17-14-4-6-15(7-5-14)19-12-8-16(9-13-19)18-10-2-1-3-11-18/h4-7,16H,1-3,8-13,17H2

InChI Key

BGWCYMGSMOHUJC-UHFFFAOYSA-N

Canonical SMILES

C1CCN(CC1)C2CCN(CC2)C3=CC=C(C=C3)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 1-fluoro-4-nitrobenzene (1.3 mL, 12.3 mmol), triethylamine (6.0 mL; 43.0 mmol) and 4-(piperidin-1-yl)piperidine (2.36 g; 14.0 mmol) in dioxane (10 mL) was heated at reflux for 18 hr. After cooling to room temperature the mixture was concentrated under reduced pressure and the residue dissolved in DCM (150 mL). The DCM solution was washed with saturated aqueous sodium bicarbonate and brine, then dried over magnesium sulfate and concentrated under reduced pressure to produce a yellow solid. Hexanes were added and the suspension briefly sonicated. The solid was collected by filtration and washed with hexanes to give 1-(4-nitrophenyl)-4-(piperidin-1-yl)piperidine (3.05 g) as a yellow solid. A solution of 1-(4-nitrophenyl)-4-(piperidin-1-yl)piperidine (3.05 g; 10.5 mmol) in ethanol (20 mL) was hydrogenated at atmospheric pressure with 10% palladium on carbon (0.251 g) at room temperature for 17 hr. The mixture was filtered through diatomaceous earth and concentrated under reduced pressure to give 4-[4-(piperidin-1-yl)piperidin-1-yl]benzenamine (2.01 g) as a purple/pink solid.
Quantity
3.05 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
0.251 g
Type
catalyst
Reaction Step One

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